Cas no 70119-13-0 (3-Pentanone, 1-(4-chlorophenyl)-4,4-dimethyl-1-(1H-pyrazol-1-yl)-)

• Product name: 3-Pentanone, 1-(4-chlorophenyl)-4,4-dimethyl-1-(1H-pyrazol-1-yl)-
• CAS No: 70119-13-0
• MF: C₁₆H₁₉ClN₂O
• MW: 290.787863016129
• CID: 1741278

3-Pentanone, 1-(4-chlorophenyl)-4,4-dimethyl-1-(1H-pyrazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pentanone, 1-(4-chlorophenyl)-4,4-dimethyl-1-(1H-pyrazol-1-yl)-

• Inchi： 1S/C16H19ClN2O/c1-16(2,3)15(20)11-14(19-10-4-9-18-19)12-5-7-13(17)8-6-12/h4-10,14H,11H2,1-3H3
• InChI Key： VKMDHYNRXYSVHH-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Cl)C=C1)(N1C=CC=N1)CC(=O)C(C)(C)C

Computed Properties

• Exact Mass: 290.11877

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 420.9±40.0 °C(Predicted)
• PSA: 34.89
• pka: 1.74±0.10(Predicted)